Cas no 2227786-44-7 (rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol)

Technical Introduction: rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol is a chiral cyclic ether-alcohol derivative featuring a cyclopropylethynyl substituent. Its stereochemically defined structure (racemic mixture of 3R,4S enantiomers) and functional group arrangement make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active compounds or complex molecular architectures. The cyclopropyl and propargylic moieties enhance reactivity, enabling selective transformations such as cycloadditions or cross-coupling reactions. The oxolane (tetrahydrofuran) ring with a hydroxyl group at the 3-position offers versatility for further derivatization. This compound’s balanced lipophilicity and steric profile may also contribute to its utility in medicinal chemistry for probing structure-activity relationships.
rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol structure
2227786-44-7 structure
Product Name:rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
CAS No:2227786-44-7
MF:C10H14O2
MW:166.216963291168
CID:6440808
PubChem ID:165736546
Update Time:2025-05-19

rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
    • EN300-1625953
    • 2227786-44-7
    • Inchi: 1S/C10H14O2/c11-10-7-12-6-9(10)3-1-2-8-4-5-8/h8-11H,3-7H2/t9-,10-/m1/s1
    • InChI Key: IKWQIXIODIFRCW-NXEZZACHSA-N
    • SMILES: O1C[C@H]([C@H](CC#CC2CC2)C1)O

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų

rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625953-0.05g
rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
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$1793.0 2023-06-04
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rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
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EN300-1625953-5.0g
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rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
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EN300-1625953-100mg
rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol
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Additional information on rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol

Compound CAS No: 2227786-44-7 - Rac-(3R,4S)-4-(3-Cyclopropylprop-2-yn-1-yl)oxolan-3-Ol

The compound with CAS No: 2227786-44-7, known as rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-ol, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry and structural features, making it a subject of interest in both academic and industrial settings.

Rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yl)oxolan-3-Ol is a chiral molecule with a cyclopropane ring attached to a propargyl group via a glycidol backbone. The stereochemistry at the 3R and 4S positions plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of such compounds in asymmetric synthesis and their potential as building blocks in drug discovery.

Structural Features and Synthesis

The molecule consists of an oxolane (tetrahydrofuran) ring with hydroxyl (-OH) and propargyl groups attached at specific positions. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. Synthesis of this compound typically involves multi-step processes, including oxidation, alkylation, and stereoselective reactions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity.

Applications in Drug Discovery

Rac-(3R,4S)-4-(3-cyclopropylprop-2-yn-1-yll oxolanol has shown promise in the field of medicinal chemistry due to its unique pharmacokinetic properties. Recent studies have demonstrated its ability to act as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the role of this compound in modulating cellular signaling pathways. The results indicated that rac-(3R,4S)-4-(3-cyclopropylpropargyloxolanol exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses.

Another notable study focused on the use of this compound as a chiral catalyst in asymmetric catalysis. The findings revealed that it can effectively induce high enantioselectivity in certain organic transformations, making it a valuable tool in enantioselective synthesis.

Safety and Handling

As with all chemical compounds, proper handling and storage are essential to ensure safety. This compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Researchers are advised to follow standard laboratory safety protocols when working with this material.

Conclusion

Rac-(3R,4S)-4-(3-cyclopropylpropargyloxolanol is a versatile compound with immense potential across multiple disciplines. Its unique structure and stereochemistry make it an invaluable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern chemistry.

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